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For Researchers, Scientists, and Drug Development Professionals

Introduction
Ivachtin, also known as Caspase-3 Inhibitor VII, is a potent, nonpeptide, reversible, and

noncompetitive inhibitor of caspase-3.[1] With a reported IC50 value of 23 nM, Ivachtin serves

as a valuable tool for studying the role of caspase-3 in apoptosis and for the development of

therapeutics targeting apoptotic pathways.[1] Caspase-3 is a critical executioner caspase in

both the extrinsic and intrinsic apoptotic pathways, making its inhibition a key strategy for

preventing programmed cell death in various research models.[1] These application notes

provide detailed protocols for utilizing Ivachtin to inhibit caspase-3 activity in cell lysates and in

a cell-based apoptosis model.
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Property Value Reference

Synonyms
Caspase-3 Inhibitor VII,

compound 7a
[1]

Mechanism of Action

Nonpeptide, noncompetitive,

reversible inhibitor of caspase-

3

[1]

IC50 for Caspase-3 23 nM [1]

Chemical Formula C₂₀H₂₁N₃O₇S

Molecular Weight 447.5 g/mol

CAS Number 745046-84-8

Ivachtin Inhibitory Activity
Target IC50 Selectivity Profile Reference

Caspase-3 23 nM

Ivachtin has been

reported to have

modest selectivity for

other caspases.

However, specific

quantitative data

(IC50 values) for other

caspase family

members are not

readily available in the

public domain.

[1]

Note: Researchers should perform their own selectivity profiling if inhibition of other caspases is

a concern for their specific application.

Signaling Pathway
The following diagram illustrates the central role of caspase-3 in the apoptotic signaling

cascade.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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